Cas no 1027045-31-3 (2,6-Dimethyl-4-chlorophenylboronic acid)

• Product Name: 2,6-Dimethyl-4-chlorophenylboronic acid
• CAS No: 1027045-31-3
• MF: C₈H₁₀BClO₂
• MW: 184.427801609039
• MDL: MFCD10566594
• CID: 827652
• PubChem ID: 53216717
• Update Time: 2025-04-19

2,6-Dimethyl-4-chlorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2,6-dimethylphenyl)boronic acid
• 4-chloro-2,6-dimethylbenzene boronic acid
• 4-chloro-2,6-dimethylphenylboronic acid
• 2,6-DIMETHYL-4-CHLOROPHENYLBORONIC ACID
• B-(4-Chloro-2,6-dimethylphenyl)boronic acid
• AKOS006304320
• FVASMUNXBUYNIX-UHFFFAOYSA-N
• BS-14274
• (4-Chloro-2,6-dimethylphenyl)boronicacid
• AB93160
• EN300-316360
• MFCD10566594
• SCHEMBL2147169
• DTXSID50681868
• D71360
• CRB04531
• Boronic acid, B-(4-chloro-2,6-dimethylphenyl)-
• 1027045-31-3
• CS-0153718
• 2,6-Dimethyl-4-chlorophenylboronic acid

• MDL： MFCD10566594
• Inchi： 1S/C8H10BClO2/c1-5-3-7(10)4-6(2)8(5)9(11)12/h3-4,11-12H,1-2H3
• InChI Key： FVASMUNXBUYNIX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(B(O)O)=C(C)C=1

Computed Properties

• Exact Mass: 184.04600
• Monoisotopic Mass: 184.0462374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• PSA: 40.46000
• LogP: 0.63660